Cas no 2248318-92-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethyl-5-methylthiophene-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethyl-5-methylthiophene-3-carboxylate
• CAS No: 2248318-92-3
• MF: C₁₆H₁₃NO₄S
• MW: 315.343723058701
• CID: 6456208
• PubChem ID: 165729407
• Update Time: 2025-06-07

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethyl-5-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6514688
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethyl-5-methylthiophene-3-carboxylate
• 2248318-92-3

• Inchi： 1S/C16H13NO4S/c1-3-10-9(2)22-8-13(10)16(20)21-17-14(18)11-6-4-5-7-12(11)15(17)19/h4-8H,3H2,1-2H3
• InChI Key： GWSFTVQASSVMAV-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C(=C1C)CC

Computed Properties

• Exact Mass: 315.05652907g/mol
• Monoisotopic Mass: 315.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 91.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethyl-5-methylthiophene-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethyl-5-methylthiophene-3-carboxylate (CAS No. 2248318-92-3)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethyl-5-methylthiophene-3-carboxylate, with the CAS number 2248318-92-3, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindole derivatives and features a unique structural combination of a dioxoisoindole moiety and a substituted thiophene ring. The presence of these functional groups endows the molecule with a range of potential biological activities, making it a promising candidate for various therapeutic applications.

The structural complexity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethyl-5-methylthiophene-3-carboxylate has been extensively studied to understand its physicochemical properties and biological interactions. Recent research has focused on elucidating the mechanisms by which this compound exerts its effects, particularly in the context of enzyme inhibition and receptor modulation. The dioxoisoindole moiety is known for its ability to form stable complexes with metal ions, which can influence its biological activity. Meanwhile, the thiophene ring, with its electron-rich nature, can participate in various chemical reactions and interactions with biological targets.

In the realm of medicinal chemistry, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethyl-5-methylthiophene-3-carboxylate has shown promise as a potential lead compound for the development of novel drugs. Studies have demonstrated its ability to inhibit specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The selective inhibition of these kinases can lead to reduced cell proliferation and enhanced apoptosis in cancer cells.

Beyond its potential as an anticancer agent, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethyl-5-methylthiophene-3-carboxylate has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and asthma are characterized by chronic inflammation, which can be mediated by various cytokines and enzymes. Preclinical studies have shown that this compound can effectively reduce the production of pro-inflammatory cytokines and inhibit the activity of enzymes involved in inflammation. These findings suggest that it may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-ethyl-5-methylthiophene-3-carboxylate have also been evaluated to assess its suitability as a drug candidate. Research has indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability, which is crucial for effective drug delivery. Additionally, it shows low toxicity in preclinical models, further supporting its potential for clinical development.

To further enhance the therapeutic potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l 4 - ethyl - 5 - methylthiophene - 3 - carboxylate, ongoing research is focused on optimizing its structure through medicinal chemistry approaches. Structure/activity relationship (SAR) studies are being conducted to identify key functional groups that contribute to its biological activity and to develop more potent and selective analogs. These efforts aim to improve the efficacy and safety profile of the compound for future clinical applications.

In conclusion, 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 4 - ethyl - 5 - methylthiophene - 3 - carboxylate (CAS No . 2248318 - 92 - 3) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Continued research into this compound will likely uncover new applications and contribute to the advancement of drug discovery efforts.